Cas no 696631-19-3 (3-Nitro-5-(piperidin-1-ylcarbonyl)phenylamine)
3-Nitro-5-(piperidin-1-ylcarbonyl)phenylamine Chemical and Physical Properties
Names and Identifiers
-
- [3-nitro-5-(piperidin-1-ylcarbonyl)phenyl]amine
- (3-amino-5-nitrophenyl)(piperidin-1-yl)methanone
- (3-amino-5-nitrophenyl)-piperidin-1-ylmethanone
- STK664528
- 3-amino-5-nitrophenyl piperidyl ketone
- ST4109281
- 3-nitro-5-(piperidin-1-ylcarbonyl)aniline
- R8880
- A3607/0152889
- 3-Nitro-5-(piperidin-1-ylcarbonyl)phenylamine
-
- MDL: MFCD05855250
- Inchi: 1S/C12H15N3O3/c13-10-6-9(7-11(8-10)15(17)18)12(16)14-4-2-1-3-5-14/h6-8H,1-5,13H2
- InChI Key: MWGQCZCIGILNQR-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C=C(C=1)[N+](=O)[O-])N)N1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 323
- Topological Polar Surface Area: 92.2
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 496.7±35.0 °C at 760 mmHg
- Flash Point: 254.2±25.9 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
3-Nitro-5-(piperidin-1-ylcarbonyl)phenylamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Nitro-5-(piperidin-1-ylcarbonyl)phenylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB414542-500 mg |
[3-Nitro-5-(piperidin-1-ylcarbonyl)phenyl]amine |
696631-19-3 | 500MG |
€195.40 | 2023-01-14 | ||
| abcr | AB414542-1 g |
[3-Nitro-5-(piperidin-1-ylcarbonyl)phenyl]amine |
696631-19-3 | 1g |
€239.00 | 2023-04-24 | ||
| Chemenu | CM524192-1g |
(3-Amino-5-nitrophenyl)(piperidin-1-yl)methanone |
696631-19-3 | 97% | 1g |
$176 | 2022-08-31 | |
| TRC | N233175-250mg |
[3-Nitro-5-(piperidin-1-ylcarbonyl)phenyl]amine |
696631-19-3 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N233175-500mg |
[3-Nitro-5-(piperidin-1-ylcarbonyl)phenyl]amine |
696631-19-3 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | N233175-1000mg |
[3-Nitro-5-(piperidin-1-ylcarbonyl)phenyl]amine |
696631-19-3 | 1g |
$ 480.00 | 2022-06-03 | ||
| abcr | AB414542-500mg |
[3-Nitro-5-(piperidin-1-ylcarbonyl)phenyl]amine; . |
696631-19-3 | 500mg |
€205.00 | 2025-04-17 | ||
| abcr | AB414542-1g |
[3-Nitro-5-(piperidin-1-ylcarbonyl)phenyl]amine; . |
696631-19-3 | 1g |
€237.00 | 2025-04-17 | ||
| A2B Chem LLC | AJ08322-500mg |
[3-Nitro-5-(piperidin-1-ylcarbonyl)phenyl]amine |
696631-19-3 | >95% | 500mg |
$412.00 | 2024-04-19 | |
| A2B Chem LLC | AJ08322-1g |
[3-Nitro-5-(piperidin-1-ylcarbonyl)phenyl]amine |
696631-19-3 | >95% | 1g |
$439.00 | 2024-04-19 |
3-Nitro-5-(piperidin-1-ylcarbonyl)phenylamine Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 3-Nitro-5-(piperidin-1-ylcarbonyl)phenylamine
3-Nitro-5-(Piperidin-1-Ylcarbonyl)Phenylamine (CAS No. 696631-19-3): A Comprehensive Overview
The compound 3-Nitro-5-(Piperidin-1-Ylcarbonyl)Phenylamine, identified by the CAS registry number 696631-19-3, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material science, and advanced chemical synthesis.
Chemical Structure and Properties
The molecular structure of 3-Nitro-5-(Piperidin-1-Ylcarbonyl)Phenylamine consists of a phenyl ring substituted with a nitro group at the 3-position and a piperidinyl carbonyl group at the 5-position. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it versatile for various chemical reactions. The nitro group introduces electron-withdrawing effects, while the piperidinyl carbonyl group contributes to hydrogen bonding capabilities, enhancing the compound's solubility and reactivity.
Recent studies have highlighted the importance of such substituted phenylamines in medicinal chemistry. For instance, researchers have explored their role as potential inhibitors of key enzymes involved in neurodegenerative diseases. The combination of the nitro group and the piperidine moiety provides a unique platform for designing bioactive molecules with enhanced pharmacokinetic profiles.
Synthesis and Characterization
The synthesis of 3-Nitro-5-(Piperidin-1-Ylcarbonyl)Phenylamine involves a multi-step process that typically begins with the nitration of an appropriate phenol derivative. This is followed by coupling reactions to introduce the piperidine moiety. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of this compound.
Recent advancements in green chemistry have led to more sustainable methods for synthesizing such compounds. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the importance of continuous innovation in chemical synthesis to meet growing demands for efficient and environmentally friendly processes.
Applications in Drug Development
One of the most promising applications of 3-Nitro-5-(Piperidin-1-Ylcarbonyl)Phenylamine lies in its potential as a lead compound for drug development. Its structural features make it an attractive candidate for targeting various biological pathways associated with diseases such as cancer, inflammation, and central nervous system disorders.
In a recent study published in *Journal of Medicinal Chemistry*, researchers demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in tumor growth. The findings suggest that further optimization could lead to the development of novel anti-cancer agents with improved efficacy and reduced side effects.
Additionally, its ability to modulate neurotransmitter systems makes it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can cross the blood-brain barrier efficiently, a critical factor for its therapeutic potential.
Role in Material Science
Beyond its pharmaceutical applications, 3-Nitro-5-(Piperidin-1-Ylcarbonyl)Phenylamine has also found utility in material science. Its unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and organic semiconductors.
Recent research has explored its use as a dopant in polymer blends to enhance electrical conductivity without compromising mechanical properties. Such applications are particularly relevant in the field of flexible electronics, where there is a growing demand for lightweight, durable materials with excellent electrical performance.
Moreover, its ability to form stable coordination complexes with metal ions has opened new avenues for its use in catalysis. Studies have shown that this compound can act as an effective ligand in transition metal-catalyzed reactions, offering improved catalytic efficiency compared to traditional ligands.
Future Directions and Research Opportunities
The future prospects for 3-Nitro-5-(Piperidin-1-Ylcarbonyl)Phenylamine (CAS No. 696631-19-3) are highly promising, driven by ongoing advancements in synthetic methodologies and computational modeling techniques. Researchers are increasingly leveraging machine learning algorithms to predict its bioavailability, toxicity profiles, and potential drug interactions, thereby accelerating its translation into clinical applications.
In addition to its current applications, there is growing interest in exploring its use as a building block for more complex molecular architectures. For example, efforts are underway to incorporate this compound into supramolecular assemblies that could find applications in drug delivery systems or sensors.
In conclusion, 3-Nitro-5-(Piperidin-1-Ylcarbonyl)Phenylamine (CAS No. 696631-19-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and characterization techniques, position it as a key player in advancing both medicinal chemistry and material science.696631-19-3 (3-Nitro-5-(piperidin-1-ylcarbonyl)phenylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)